Cas no 175793-11-0 (2,4-Pyrrolidinedicarboxylicacid,2-methyl-,(2S-trans)-(9CI))

• Product Name: 2,4-Pyrrolidinedicarboxylicacid,2-methyl-,(2S-trans)-(9CI)
• CAS No: 175793-11-0
• MF: C₇H₁₁NO₄
• MW: 173.166542291641
• CID: 112149
• Update Time: 2023-04-01

2,4-Pyrrolidinedicarboxylicacid,2-methyl-,(2S-trans)-(9CI) Chemical and Physical Properties

Names and Identifiers

• 2,4-Pyrrolidinedicarboxylicacid, 2-methyl-, (2S-trans)- (9CI)
• 2,4-Pyrrolidinedicarboxylicacid,2-methyl-,(2S-trans)-(9CI)
• (2S,4R)-2-Methylpyrrolidine-2,4-dicarboxylic acid

• Inchi： 1S/C7H11NO4/c1-7(6(11)12)2-4(3-8-7)5(9)10/h4,8H,2-3H2,1H3,(H,9,10)(H,11,12)/t4-,7+/m1/s1
• InChI Key： NAUYLUMDTDYYIU-FBCQKBJTSA-N
• SMILES： N1C[C@H](C(O)=O)C[C@@]1(C)C(O)=O

Computed Properties

• Exact Mass: 173.069
• Monoisotopic Mass: 173.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 11
• Complexity: 539
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86.6A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 6.5